Cas no 1807055-15-7 (Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1807055-15-7
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4907797
• Update Time: 2025-06-07

Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-9(16)5-6-3-7(10(11,12)13)15-8(14)4-6/h3-4H,2,5H2,1H3
• InChI Key： DCZBSCJOWORXSR-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807055-15-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1807055-15-7, is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their broad spectrum of biological activities and utility in drug development. The presence of both an iodine substituent and a trifluoromethyl group on the pyridine ring imparts unique reactivity and stability, making it a valuable building block for synthesizing complex molecular structures.

The structural features of Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl systems. These systems are prevalent in many pharmacologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of drug molecules, thereby improving their efficacy and duration of action.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their enhanced pharmacokinetic properties. Studies have demonstrated that the introduction of fluorine atoms can modulate the electronic properties of molecules, leading to improved bioavailability and reduced toxicity. Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate has been employed in several synthetic pathways to generate novel fluorinated pyridines with potential therapeutic applications. For instance, it has been utilized in the synthesis of kinase inhibitors, which play a crucial role in targeted cancer therapies.

The compound's reactivity also extends to its ability to undergo nucleophilic substitution reactions, allowing for further functionalization at the iodine-bearing position. This flexibility enables chemists to tailor the molecular structure according to specific pharmacological requirements. Moreover, the ester functionality at the 4-position provides an additional handle for chemical modifications, such as hydrolysis or transesterification, which can be exploited to achieve desired drug properties.

Recent advancements in synthetic methodologies have highlighted the importance of efficient and scalable processes for producing fluorinated heterocycles. Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate has been integrated into streamlined synthetic routes that minimize waste and maximize yield. These innovations align with the broader goals of green chemistry, emphasizing sustainability and environmental responsibility in pharmaceutical manufacturing.

The compound's utility is further underscored by its application in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks, such as rapid degradation or immunogenicity. By incorporating Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate into these frameworks, researchers have been able to develop potent inhibitors with high selectivity and improved pharmacological profiles.

From a commercial perspective, Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate is supplied by specialized chemical manufacturers who adhere to stringent quality control measures. These suppliers ensure that the product meets high purity standards, making it suitable for sensitive applications in pharmaceutical research and development. The demand for this intermediate continues to grow as pharmaceutical companies explore new chemical entities (NCEs) with enhanced therapeutic potential.

The future prospects of Ethyl 2-iodo-6-(trifluoromethyl)pyridine-4-acetate are promising, with ongoing research aimed at expanding its applications in drug discovery. Innovations in catalytic systems and reaction conditions may further enhance its utility, enabling more efficient synthesis of complex molecules. As the pharmaceutical industry continues to evolve, this compound is poised to remain a cornerstone in the development of next-generation therapeutics.